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Compound of Interest

Compound Name: Pentane, 2,2'-oxybis-

Cat. No.: B15368231

Introduction

"Pentane, 2,2'-oxybis-," also known by its synonym di-sec-amyl ether, is an organic compound
belonging to the ether class. Ethers are characterized by an oxygen atom connected to two
alkyl or aryl groups. Due to their chemical inertness and ability to solvate a wide range of
organic compounds, ethers are valuable solvents in organic synthesis. This document provides
detailed application notes and protocols for the use of "Pentane, 2,2'-oxybis-" in organic
synthesis, with a particular focus on its role in organometallic reactions.

It is important to note that specific experimental data and protocols for "Pentane, 2,2'-oxybis-"
are not widely available in the published literature. Much of the available data pertains to its
structural isomer, di-n-amyl ether. Therefore, the following application notes and protocols are
based on the general properties of ethers and data for di-n-amyl ether, and should be adapted

and optimized for specific research applications.

Physical and Chemical Properties

A summary of the physicochemical properties of di-n-amyl ether, a structural isomer of
"Pentane, 2,2'-oxybis-", is presented in Table 1. These properties are expected to be similar
for di-sec-amyl ether and are provided here as a reference.
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Property Value Reference
Molecular Formula C10H220 [1112]
Molar Mass 158.29 g/mol [2]
Appearance Colorless liquid [3]
Boiling Point 186 - 188 °C (at 1013 hPa) [1112]
Melting Point -69 °C [1][3]
Density 0.78 g/cm3 (at 20 °C) [1]
Vapor Pressure 0.7 hPa (at 20 °C) [1]
Flash Point 57 °C (closed cup) [1]
Autoignition Temperature 180 °C [1]
Solubility in Water Insoluble [3]

Applications in Organic Synthesis

The primary application of ethers like "Pentane, 2,2'-oxybis-" in organic synthesis is as an
aprotic solvent. Its inert nature and ability to form complexes with certain reagents make it
particularly suitable for reactions involving organometallic compounds.

Grighard Reactions

Grignard reagents (R-Mg-X) are powerful nucleophiles used to form new carbon-carbon bonds.
They are highly reactive and require anhydrous, aprotic solvents for their preparation and
subsequent reactions. Ethers are the solvents of choice for Grignard reactions because the
lone pair of electrons on the oxygen atom can coordinate with the magnesium atom of the
Grignard reagent, forming a soluble and stable complex. This stabilization is crucial for the
successful formation and reactivity of the Grignard reagent.[4][5]

The high boiling point of "Pentane, 2,2'-oxybis-" (based on its isomer) compared to more
common ether solvents like diethyl ether (b.p. 34.6 °C) and tetrahydrofuran (THF, b.p. 66 °C)
can be advantageous for reactions requiring higher temperatures.
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Other Organometallic Reactions

"Pentane, 2,2'-oxybis-" can also be employed as a solvent for other organometallic reagents,
such as organolithium compounds, although these are often used in hydrocarbon solvents as
well. The solvating power of the ether can help to break up aggregates of the organometallic
species, increasing their reactivity.

General Solvent Use

Beyond organometallic chemistry, "Pentane, 2,2'-oxybis-" can be used as a general-purpose
aprotic solvent for a variety of organic reactions where a non-reactive medium with a relatively
high boiling point is required.

Experimental Protocols

Note: The following protocols are generalized and should be considered as a starting point. All
reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) and with
strict exclusion of moisture.

Protocol 1: Preparation of a Grighard Reagent

This protocol describes the general procedure for the preparation of a Grignard reagent using
an ether solvent, adaptable for "Pentane, 2,2'-oxybis-".

Materials:

Magnesium turnings

Alkyl or aryl halide (e.g., bromobenzene)

Anhydrous "Pentane, 2,2'-oxybis-" (or other anhydrous ether)

lodine crystal (as an initiator)

Round-bottom flask with a reflux condenser and a dropping funnel

Inert gas supply (N2 or Ar)

Procedure:
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o Assemble the glassware and dry it thoroughly in an oven or by flame-drying under a stream
of inert gas.

» Place the magnesium turnings in the round-bottom flask under a positive pressure of inert
gas.

o Add a small crystal of iodine to the flask. The iodine helps to activate the magnesium
surface.

« In the dropping funnel, prepare a solution of the alkyl or aryl halide in anhydrous "Pentane,
2,2'-oxybis-".

e Add a small portion of the halide solution to the magnesium turnings. The reaction is initiated
when the color of the iodine disappears and bubbling is observed. Gentle heating may be
required to start the reaction.

e Once the reaction has started, add the remaining halide solution dropwise at a rate that
maintains a gentle reflux.

 After the addition is complete, continue to stir the mixture at room temperature or with gentle
heating until the magnesium is consumed. The resulting greyish solution is the Grignard
reagent.

Protocol 2: Reaction of a Grighard Reagent with a
Ketone

This protocol outlines the reaction of a prepared Grignard reagent with a ketone to form a
tertiary alcohol.

Materials:
» Grignard reagent solution in "Pentane, 2,2'-oxybis-" (from Protocol 1)
o Ketone (e.g., acetone)

e Anhydrous "Pentane, 2,2'-oxybis-"
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e Aqueous ammonium chloride solution (saturated)

e Separatory funnel

Procedure:

o Cool the Grignard reagent solution in an ice bath.

e Prepare a solution of the ketone in anhydrous "Pentane, 2,2'-oxybis-".

» Add the ketone solution dropwise to the cooled Grignard reagent with stirring. An exothermic
reaction will occur.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

¢ Quench the reaction by slowly adding saturated agueous ammonium chloride solution.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with "Pentane, 2,2'-oxybis-" or another suitable solvent.

» Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSOa), filter, and
remove the solvent under reduced pressure to obtain the crude tertiary alcohol.

 Purify the product by distillation or chromatography as required.

Visualizations
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Alkyl/Aryl Halide (R-X)

+ Magnesium (Mg) Reaction

Grignard Reagent
Stabilization (R-Mg-X)

Anhydrous Ether
(e.g., Pentane, 2,2'-oxybis-)
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Step 1: Grignard Reagent Formation

Start with Alkyl/Aryl Halide and Mg

i

Add Anhydrous Ether Solvent

i

Initiate and Complete Reaction

Proceed to next step

Step 2: Reaction with Electrophile

Cool Grignard Reagent

i

Add Ketone/Aldehyde

i

Reaction

Proceed to workup

Step 3: Workup

Quench with Aqueous Solution

i

Extract Product

i

Purify Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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